Cas no 1502313-36-1 (1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1502313-36-1
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 6138094
• PubChem ID: 83712586
• Update Time: 2025-06-29

1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine
• EN300-2001855
• 1502313-36-1
• [1-(3,5-dichlorophenyl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C11H15Cl2N/c1-11(2,14-3)7-8-4-9(12)6-10(13)5-8/h4-6,14H,7H2,1-3H3
• InChI Key： RUYIKYZKFGSHKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(C)(C)NC)Cl

Computed Properties

• Exact Mass: 231.0581549g/mol
• Monoisotopic Mass: 231.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No. 1502313-36-1 and Product Name: 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine

The compound with the CAS number 1502313-36-1 and the product name 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 3,5-dichlorophenyl moiety linked to a 2-methylpropan-2-yl(methyl)amine group, which suggests a high degree of versatility in its chemical reactivity and biological activity.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The presence of the 3,5-dichlorophenyl group in this compound not only enhances its lipophilicity but also introduces specific electronic properties that can influence its interaction with biological targets. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways. The 2-methylpropan-2-yl(methyl)amine moiety further contributes to the compound's complexity, offering multiple sites for functionalization and derivatization, which can be exploited to optimize its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new therapeutic agents. The combination of the 3,5-dichlorophenyl and 2-methylpropan-2-yl(methyl)amine groups creates a scaffold that can be modified to target specific biological processes. For instance, studies have shown that derivatives of this class of compounds exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer and inflammatory diseases. The dichlorophenyl ring, in particular, has been recognized for its ability to enhance binding affinity through π-stacking interactions with aromatic residues in protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies using sophisticated software tools have revealed that 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine can effectively interact with key pockets on target proteins. These interactions are not only strong but also highly specific, minimizing off-target effects—a critical consideration in drug development. The ability to predict these interactions preclinically significantly accelerates the drug discovery process by allowing researchers to prioritize promising candidates for further investigation.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include chlorination of a phenyl precursor followed by nucleophilic substitution with an appropriate amine derivative. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high efficiency and selectivity. These synthetic strategies are not only elegant but also scalable, making it feasible to produce sufficient quantities for preclinical testing.

In vitro studies have begun to elucidate the biological profile of 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine, providing insights into its potential therapeutic applications. Initial experiments have demonstrated inhibitory activity against several kinases known to play roles in tumor growth and progression. The compound's ability to modulate these kinases suggests its utility as an anticancer agent or as a component in combination therapies targeting multiple pathways simultaneously. Furthermore, preliminary toxicology studies indicate that the compound exhibits moderate solubility and bioavailability, which are essential properties for any candidate drug molecule.

The integration of machine learning techniques into drug discovery has revolutionized how researchers identify promising candidates from vast chemical libraries. Predictive models trained on large datasets have been used to screen compounds like 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine for their potential biological activity before any experimental validation is performed. These models take into account various physicochemical properties such as molecular weight, lipophilicity, polar surface area, and hydrogen bond donor/acceptor counts to predict how well a compound might bind to a target protein or enzyme.

The structural features of this compound make it an attractive candidate for further optimization through structure-based drug design (SBDD). By leveraging crystal structures of target proteins obtained through X-ray crystallography or cryo-electron microscopy (Cryo-EM), medicinal chemists can design analogs that improve upon the original molecule's potency and selectivity. SBDD allows for precise modifications at specific positions within the molecule while maintaining overall pharmacological activity—a level of control that is difficult to achieve through traditional high-throughput screening methods.

As interest in personalized medicine grows, compounds like 1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine are being explored for their potential use in targeted therapies tailored to individual patients' genetic profiles. Genetic variations can influence how patients respond to medications; therefore, developing drugs that can be personalized based on these variations could significantly improve treatment outcomes. The versatility offered by this compound's scaffold makes it well-suited for such applications since it provides multiple opportunities for customization without compromising core pharmacological properties.

The regulatory landscape surrounding new drug development continues to evolve as agencies like the FDA and EMA implement more stringent guidelines for safety and efficacy evaluation. However,1-(3,5-dichlorophenyl)-2-methylpropan-2-yl(methyl)amine, with its well-defined chemical structure and predicted biological activity,is positioned favorably within these evolving frameworks due largely because preclinical data generation now benefits from advanced computational tools providing reliable predictions reducing reliance solely on animal testing thereby aligning better with regulatory expectations regarding ethical considerations while expediting approval processes